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Compound Focus: Diethyl butylmalonate

Cat. No.: S1493477

Chemical Profile & Solubility Data

The following table summarizes key physical characteristics and solubility data for DBM, which are

fundamental for planning experiments [1]:

Property Value |/ Description
Molecular Weight 216.27 g/mol

Chemical Formula C11H2004

CAS Number 133-08-4

Appearance Colorless to light yellow liquid
Density 0.983 g/cm3

Solubility in DMSO 100 mg/mL (462.38 mM)
Solubility in Water 1 mg/mL (4.62 mM)
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Frequently Asked Questions (FAQS)

Q1: What is the best way to prepare a stock solution of DBM in DMSQO? For in vitro studies, DMSO is
the recommended solvent. You can prepare a 100 mg/mL stock solution by dissolving the compound in
DMSO. This solution is stable for about one month when stored at -20°C. To avoid repeated freeze-thaw

cycles, it's advisable to prepare small aliquots [1].

Q2: How can I prepare a solution for animal studies? For in vivo administration, such as intraperitoneal
injection, DBM is typically first dissolved in DMSO and then further diluted with a saline solution or corn

oil. Below is a standard protocol used in recent research [2]:

e Prepare a DMSO stock solution (e.g., 25 mg/mL).

e [or a typical working solution, mix this stock solution with saline or corn oil to achieve the desired final
concentration (e.g., 40 mg/kg for injection in mice). The specific formulation (DMSO content and final
vehicle) should be optimized for your experimental system [1].

Q3: My DBM solution has become cloudy or has precipitated. What should I do? Cloudiness or
precipitation often indicates that the compound has exceeded its solubility limits or the solution has become

unstable.

¢ Check Concentrations: Ensure your concentration is within the stated limits (100 mg/mL in DMSO, 1
mg/mL in water).

e Warm and Sonicate: Gently warm the solution and use brief sonication to re-dissolve the compound.

e Consider Dilution: If precipitation occurs in an aqueous buffer, try diluting the solution further.
Alternatively, increase the percentage of organic solvent (like DMSO) in your vehicle, ensuring it
remains biocompatible for your assay or model [1].

Q4: What is the primary biological target of DBM? DBM is a known competitive inhibitor of succinate
dehydrogenase (SDH). It is metabolized to malonate, which prevents the accumulation and oxidation of
succinate in the Krebs cycle. This action leads to reduced production of reactive oxygen species (ROS),

thereby exerting anti-inflammatory and neuroprotective effects [2] [1].

Troubleshooting Guide: Common Experimental Issues

The diagram below outlines a logical workflow for diagnosing and resolving common problems when

working with DBM.
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Example Experimental Protocol

This is an example of how DBM has been used in recent preclinical research, demonstrating the application

of the solutions above [2].

e Objective: To evaluate the effect of DBM on mitigating cognitive deficits in a mouse model of
Alzheimer's disease.
e Compound: Diethyl butylmalonate (DBM) (CAS 133-08-4) [2].
e Vehicle Preparation: DBM was first dissolved in DMSO and then further diluted with phosphate-
buffered saline (PBS) or another suitable injectable solvent [2].
e Dosage and Administration:
o Dosage: 40 mg/kg.
o Route: Intraperitoneal injection.
o Frequency: Twice per week.
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o Duration: 4 weeks [2].
e Key Findings: The study reported that this treatment regimen effectively mitigated cognitive deficits
and depression-like behaviors in the test subjects, linked to reduced neuroinflammation and improved
synaptic health [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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